2-[[1-(3-Methylimidazo[4,5-b]pyridin-2-yl)piperidin-4-yl]methoxy]pyridine-4-carbonitrile

• IUPAC Name: 2-[[1-(3-methylimidazo[4,5-b]pyridin-2-yl)piperidin-4-yl]methoxy]pyridine-4-carbonitrile
• InChI: InChI=1S/C19H20N6O/c1-24-18-16(3-2-7-22-18)23-19(24)25-9-5-14(6-10-25)13-26-17-11-15(12-20)4-8-21-17/h2-4,7-8,11,14H,5-6,9-10,13H2,1H3
• InChI Key: IUJODEVLNGXDER-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=N2)N=C1N3CCC(CC3)COC4=NC=CC(=C4)C#N
• Molecular Formula: C19H20N6O
• Molecular Weight: 348.4 g/mol
• CAS No.: 2415571-56-9

Description

2-[[1-(3-Methylimidazo[4,5-b]pyridin-2-yl)piperidin-4-yl]methoxy]pyridine-4-carbonitrile is a useful research compound. Its molecular formula is C19H20N6O and its molecular weight is 348.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The synthesis of benzimidazole condensed ring systems and related derivatives has been a subject of interest, focusing on the creation of complex heterocyclic compounds with potential biological activities. For instance, Rida et al. (1988) explored the synthesis of substituted 1‐oxo‐1H,5H‐pyrido[1,2‐a]benzimidazole‐4‐carbonitriles, highlighting methodologies for creating structurally diverse compounds that may exhibit pharmacological properties (Rida et al., 1988).

• Novel aminated benzimidazo[1,2-a]quinolines have been synthesized for potential applications as fluorescent probes for DNA detection, demonstrating the intersection of organic synthesis and spectroscopic techniques in developing tools for molecular biology (Perin et al., 2011).

Biological Activities

• The search for new compounds with anti-inflammatory and antiproliferative activities is ongoing. Compounds such as 2-thioxoimidazo[4,5-b]pyridine derivatives have been synthesized and evaluated for their in vitro antiproliferative activity against human cancer and normal mouse fibroblast cell lines, illustrating the potential for the development of new therapeutic agents (Nowicka et al., 2015).

• Synthesis of novel benzodifuranyl; 1,3,5-triazines; 1,3,5-oxadiazepines; and thiazolopyrimidines derived from visnaginone and khellinone have been reported, with these compounds being evaluated as anti-inflammatory and analgesic agents. This research highlights the potential of pyridine derivatives in the development of new medications with reduced side effects (Abu‐Hashem et al., 2020).

Material Science Applications

• Pyrazolo[4,3-b]pyridine derivatives have been studied for their thermal stability and potential applications in electronic devices, showcasing the versatility of pyridine derivatives beyond biological applications. Such studies are pivotal in the development of new materials for electronic and optical applications (El-Menyawy et al., 2019).

Future Directions

Imidazopyridines are of interest due to their diverse biological activity and are prospective heterocyclic compounds for use in the search for new biologically active substances. The information summarized in the available literature may be useful in the design and development of methods for the synthesis of functional derivatives of imidazopyridines.

Mechanism of Action

Target of Action

The compound “2-[[1-(3-Methylimidazo[4,5-b]pyridin-2-yl)piperidin-4-yl]methoxy]pyridine-4-carbonitrile” is a derivative of imidazo[4,5-b]pyridine . Imidazo[4,5-b]pyridine derivatives are known to exhibit diverse biological activity . They are known to act as antagonists of angiotensin II receptors , which play a crucial role in regulating blood pressure .

Mode of Action

Imidazo[4,5-b]pyridine derivatives are generally known to interact with their targets (such as angiotensin ii receptors) and cause changes in their function . This interaction can lead to a variety of effects, depending on the specific derivative and target involved .

Biochemical Pathways

Imidazo[4,5-b]pyridine derivatives are known to affect several biochemical pathways. For instance, they can influence the angiotensin II pathway by acting as antagonists of angiotensin II receptors . This can lead to a decrease in blood pressure . .

Result of Action

Imidazo[4,5-b]pyridine derivatives are known to have various effects, such as analgesic, anti-inflammatory, antidepressant, cardiotonic, hypotensive, antiarrhythmic, and antisecretory activities .

Biochemical Analysis

Biochemical Properties

It is known that imidazo[4,5-b]pyridine derivatives can interact with various enzymes, proteins, and other biomolecules

Cellular Effects

Imidazo[4,5-b]pyridine derivatives are known to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . They can also exhibit cytotoxic activities .

Molecular Mechanism

Imidazo[4,5-b]pyridine derivatives are known to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .